Cas no 1935081-85-8 (Cyclopropanemethanesulfonyl chloride, α,2-dimethyl-)

• Product Name: Cyclopropanemethanesulfonyl chloride, α,2-dimethyl-
• CAS No: 1935081-85-8
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• CID: 5285534
• Update Time: 2025-05-25

Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl chloride, α,2-dimethyl-

• Inchi： 1S/C6H11ClO2S/c1-4-3-6(4)5(2)10(7,8)9/h4-6H,3H2,1-2H3
• InChI Key： QJMDGOPGPJKFMX-UHFFFAOYSA-N
• SMILES： C(C1CC1C)(C)S(=O)(=O)Cl

Additional information on Cyclopropanemethanesulfonyl chloride, α,2-dimethyl-

Recent Advances in the Application of Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- (CAS: 1935081-85-8) in Chemical Biology and Pharmaceutical Research

Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- (CAS: 1935081-85-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring and sulfonyl chloride functional group, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, receptor modulators, and covalent protein binders, owing to its unique reactivity profile and structural features.

One of the most notable applications of Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- is in the field of targeted covalent inhibitors (TCIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The study reported that derivatives of this compound exhibited high selectivity and potency, with IC50 values in the low nanomolar range. The researchers attributed this performance to the electrophilic reactivity of the sulfonyl chloride group, which forms stable covalent bonds with nucleophilic residues in the enzyme active site.

In addition to its role in TCIs, Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- has been explored as a key intermediate in the synthesis of sulfonamide-based drugs. A recent patent application (WO2023056789) disclosed its use in the preparation of novel sulfonamide derivatives with potent antimicrobial activity against multidrug-resistant bacterial strains. The patent highlighted the compound's ability to introduce cyclopropane motifs into sulfonamide scaffolds, thereby enhancing their metabolic stability and bioavailability. This innovation addresses a critical need in antibiotic development, where resistance mechanisms continue to outpace traditional drug discovery efforts.

Another emerging application of this compound is in chemical proteomics, where it serves as a reactive handle for activity-based protein profiling (ABPP). A 2024 study in Nature Chemical Biology utilized Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- to develop sulfonyl fluoride probes for mapping cysteine reactivity in live cells. The study revealed that the cyclopropane moiety imparts improved cell permeability to the probes, enabling the identification of previously inaccessible druggable cysteines in intracellular targets. This advancement opens new avenues for the discovery of covalent drugs targeting intracellular proteins.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of Cyclopropanemethanesulfonyl chloride, α,2-dimethyl-. Its sensitivity to moisture and tendency to decompose under acidic conditions necessitate specialized storage and handling protocols. Recent efforts in process chemistry have focused on developing more stable derivatives and improved synthetic routes to address these limitations. A 2023 publication in Organic Process Research & Development described a novel continuous flow synthesis method that enhances the yield and purity of this compound while minimizing safety risks associated with its production.

Looking ahead, the unique properties of Cyclopropanemethanesulfonyl chloride, α,2-dimethyl- position it as a valuable tool in the medicinal chemist's arsenal. Its applications span from covalent drug discovery to chemical biology probes, with potential expansions into areas such as protein labeling and materials science. As research continues to uncover new reactivities and applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.